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Compound of Interest

Compound Name: 4-Bromocyclohexanol

Cat. No.: B7964648 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 4-bromocyclohexanol, a key

halogenated alcohol used as a versatile intermediate in organic synthesis, including the

development of novel pharmaceutical agents. This document details its chemical identity,

physical properties, synthesis, key reactions with experimental protocols, and safety

information.

Chemical Identity and Properties
4-Bromocyclohexanol is a cyclic alcohol functionalized with a bromine atom. Its properties

can vary slightly depending on the stereoisomer (cis or trans). The following table summarizes

its key identifiers and physicochemical properties.
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Property Value Reference

IUPAC Name 4-bromocyclohexan-1-ol [1][2][3]

CAS Number

89599-47-3 (isomer

unspecified), 32388-22-0

(trans-isomer)

[1][2][4][5]

Molecular Formula C₆H₁₁BrO [1][2][4][6]

Molecular Weight 179.05 g/mol [2]

Appearance Not specified in search results

Boiling Point 225.5 °C at 760 mmHg [4]

Flash Point 90.2 °C [4]

Density 1.519 g/cm³ [4]

Vapor Pressure 0.0171 mmHg at 25°C [4]

SMILES OC1CCC(Br)CC1 [1][2]

InChIKey
GCSDUESLOKFUOP-

UHFFFAOYSA-N
[2][3]

Synthetic Applications
4-Bromocyclohexanol serves as a valuable building block in organic synthesis. The presence

of two functional groups—a hydroxyl group and a bromine atom—allows for a wide range of

chemical transformations. It is a precursor for the synthesis of 4-bromocyclohexanone, a key

intermediate for various pharmaceuticals and agrochemicals.[7] The stereochemistry of the

hydroxyl and bromo groups (cis or trans) plays a critical role in its reactivity, leading to different

substitution and elimination products, which is a key consideration in synthetic design.[8][9]

Experimental Protocols
Detailed methodologies for the synthesis and reaction of 4-bromocyclohexanol are crucial for

its application in research and development.
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A common method to synthesize 4-bromocyclohexanol is the reduction of the corresponding

ketone, 4-bromocyclohexanone.

Reaction Scheme: C₆H₉BrO + [Reducing Agent] → C₆H₁₁BrO

Materials:

4-Bromocyclohexanone

Reducing agent (e.g., Sodium borohydride - NaBH₄)

Solvent (e.g., Methanol or Ethanol)

Hydrochloric Acid (HCl), dilute solution

Dichloromethane or Diethyl ether

Anhydrous sodium sulfate

Brine (saturated NaCl solution)

Procedure:

Dissolve 4-bromocyclohexanone in the chosen alcohol solvent in a round-bottom flask

equipped with a magnetic stirrer and cool the mixture in an ice bath.

Slowly add the reducing agent (e.g., NaBH₄) portion-wise to the stirred solution,

maintaining the low temperature.

Monitor the reaction progress using Thin-Layer Chromatography (TLC) until the starting

ketone is consumed.

Once the reaction is complete, slowly add dilute HCl to quench the reaction and neutralize

the mixture.

Extract the product with a suitable organic solvent like dichloromethane or diethyl ether (3x

volumes).
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Combine the organic extracts, wash with brine, and dry over anhydrous sodium sulfate.

[10]

Filter the drying agent and remove the solvent under reduced pressure using a rotary

evaporator to obtain crude 4-bromocyclohexanol as a mixture of cis and trans isomers.

[10]

The product can be further purified by column chromatography or recrystallization if

necessary.

Below is a logical workflow for the synthesis of 4-bromocyclohexanol.
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Synthesis Workflow of 4-Bromocyclohexanol

Reaction Setup

Reduction Reaction

Work-up & Isolation

Purification

Dissolve 4-Bromocyclohexanone
in Alcohol

Cool in Ice Bath

Add NaBH4 Slowly

Monitor by TLC

Quench with Dilute HCl

Reaction Complete

Extract with Organic Solvent

Wash with Brine

Dry over Na2SO4

Concentrate in vacuo

Column Chromatography
(if needed)
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Oxidation Workflow of 4-Bromocyclohexanol

1. Dissolve 4-Bromocyclohexanol
in DCM/Acetic Acid

2. Cool Flask to 0-5°C

3. Add NaOCl Dropwise
(T < 10°C)

4. Stir for 1-2 hours at 0-5°C
(Monitor by TLC)

5. Separate Organic Layer

6. Wash with NaHCO3
and Brine

7. Dry with MgSO4

8. Filter and Concentrate

Crude 4-Bromocyclohexanone

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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